methyl 3-(N-((3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl)methyl)sulfamoyl)thiophene-2-carboxylate
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Description
Methyl 3-(N-((3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl)methyl)sulfamoyl)thiophene-2-carboxylate is a useful research compound. Its molecular formula is C15H15N5O4S2 and its molecular weight is 393.44. The purity is usually 95%.
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Scientific Research Applications
Chemical Stability and Metal Complex Formation
Studies on similar compounds have revealed insights into their chemical stability and ability to form complexes with various metals. For example, research on potentiometric and thermodynamic studies of similar sulfamoyl and thiophene-containing compounds highlighted their interaction with transition metal ions, indicating potential applications in catalysis or material science due to their stability constants with metals like Mn, Co, Ni, and Cu (Fouda, Al-Sarawy, & El-Katori, 2006).
Synthetic Methodologies
The compound's related structural analogs, particularly those involving pyrazole and thiophene moieties, have been synthesized through various methods, including N-alkylation and N-arylation processes. These methodologies could be applicable to the synthesis of methyl 3-(N-((3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl)methyl)sulfamoyl)thiophene-2-carboxylate for studying its unique properties or for further chemical modifications (Grimmett, Lim, & Weavers, 1979).
Biological and Antimicrobial Properties
Compounds with sulfonamido and thiophene scaffolds have been investigated for their potential biological activities. For instance, the synthesis and evaluation of novel heterocyclic compounds containing a sulfonamido moiety have shown significant antibacterial activities. This suggests that this compound could also possess similar bioactive properties, making it a candidate for antimicrobial agent development (Azab, Youssef, & El-Bordany, 2013).
Heterocyclic Chemistry and Drug Design
The structural complexity of such compounds, incorporating pyrazole, thiophene, and sulfamoyl groups, allows for the exploration of heterocyclic chemistry in drug design and development. The ability to synthesize and modify these compounds opens up possibilities for creating novel therapeutics with specific pharmacological targets (Kanwal et al., 2022).
Properties
IUPAC Name |
methyl 3-[[3-(1-methylpyrazol-4-yl)pyrazin-2-yl]methylsulfamoyl]thiophene-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N5O4S2/c1-20-9-10(7-18-20)13-11(16-4-5-17-13)8-19-26(22,23)12-3-6-25-14(12)15(21)24-2/h3-7,9,19H,8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RDFOMQQMYOEFQS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)C2=NC=CN=C2CNS(=O)(=O)C3=C(SC=C3)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N5O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.